Cas no 119764-79-3 (Dodecanoic acid,4-(iodo-125I)phenyl ester (9CI))
119764-79-3 structure
Product Name:Dodecanoic acid,4-(iodo-125I)phenyl ester (9CI)
CAS No:119764-79-3
MF:C18H27IO2
MW:400.310410737991
CID:167101
PubChem ID:147819
Update Time:2025-04-19
Dodecanoic acid,4-(iodo-125I)phenyl ester (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Dodecanoic acid,4-(iodo-125I)phenyl ester (9CI)
- 2-(4-iodophenyl)dodecanoate
- 4-iodophenyllaurate
- 4-(~125~I)iodophenyl dodecanoate
- Dodecanoic acid, 4-(iodo-125I)phenyl ester
- p-Iodophenyllauric acid
- DTXSID00923104
- (4-(125I)iodanylphenyl) dodecanoate
- 119764-79-3
-
- Inchi: 1S/C18H27IO2/c1-2-3-4-5-6-7-8-9-10-11-18(20)21-17-14-12-16(19)13-15-17/h12-15H,2-11H2,1H3/i19-2
- InChI Key: RTVTZBRXNQFAQG-GBVACIEGSA-N
- SMILES: [125I]C1C=CC(=CC=1)OC(CCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 402.10521
- Monoisotopic Mass: 400.105729
- Isotope Atom Count: 1
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 12
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 7.5
Experimental Properties
- Density: 1.28
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.528
- PSA: 26.3
Dodecanoic acid,4-(iodo-125I)phenyl ester (9CI) Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
119764-79-3 (Dodecanoic acid,4-(iodo-125I)phenyl ester (9CI)) Related Products
- 124276-89-7(1-(4-Iodophenyl)cyclopropane-1-carboxylic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk